Cas no 1697498-88-6 (1-Bromo-2,3-dimethylhexane)

• Product Name: 1-Bromo-2,3-dimethylhexane
• CAS No: 1697498-88-6
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 5283022
• Update Time: 2025-10-29

1-Bromo-2,3-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-dimethylhexane

• Inchi： 1S/C8H17Br/c1-4-5-7(2)8(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： SVGBVSQMWCAWIT-UHFFFAOYSA-N
• SMILES： C(Br)C(C)C(C)CCC

Additional information on 1-Bromo-2,3-dimethylhexane

Introduction to 1-Bromo-2,3-dimethylhexane (CAS No. 1697498-88-6)

1-Bromo-2,3-dimethylhexane, with the CAS number 1697498-88-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine atom and two methyl groups attached to the hexane chain, which confer specific reactivity and stability profiles.

The molecular formula of 1-Bromo-2,3-dimethylhexane is C₈H₁₇Br, and its molecular weight is approximately 195.12 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 140°C. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of organic synthesis, 1-Bromo-2,3-dimethylhexane serves as a valuable building block for the preparation of more complex molecules. The bromine atom can be readily substituted or eliminated in various reactions, making it a versatile starting material for the synthesis of alkenes, alkynes, and other functionalized compounds. Recent studies have explored the use of this compound in the development of novel catalysts and ligands for asymmetric synthesis, which has significant implications for the pharmaceutical industry.

The reactivity of the bromine atom in 1-Bromo-2,3-dimethylhexane has been extensively studied. For instance, nucleophilic substitution reactions (SN₂) are commonly employed to replace the bromine atom with other functional groups. These reactions are highly selective and can be conducted under mild conditions, making them suitable for large-scale industrial applications. Additionally, the presence of the two methyl groups at positions 2 and 3 provides steric hindrance that can influence reaction outcomes and selectivity.

In the pharmaceutical industry, 1-Bromo-2,3-dimethylhexane has shown promise as an intermediate in the synthesis of bioactive compounds. Research has demonstrated its utility in the preparation of intermediates for drugs targeting various diseases, including cancer and neurological disorders. The ability to introduce specific functional groups through controlled chemical transformations makes this compound a valuable tool in drug discovery and development.

Beyond its applications in pharmaceuticals, 1-Bromo-2,3-dimethylhexane has also found use in materials science. Its unique chemical structure allows for the creation of polymers with tailored properties. For example, recent studies have explored its use in the synthesis of copolymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 1-Bromo-2,3-dimethylhexane is another area of active research. While it is not classified as a hazardous substance under current regulations, efforts are ongoing to ensure its safe handling and disposal. Green chemistry principles are being applied to develop more sustainable methods for its production and use. This includes optimizing reaction conditions to minimize waste and exploring alternative solvents that are less harmful to the environment.

In conclusion, 1-Bromo-2,3-dimethylhexane (CAS No. 1697498-88-6) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As new methodologies continue to emerge, the potential uses of this compound are likely to expand even further.